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Compound of Interest

Compound Name: 2-Ethylacrolein

Cat. No.: B1207793

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Ethylacrolein (CAS No. 922-63-4), a key intermediate in various organic syntheses. The
information presented herein is intended to support research, development, and quality control
activities by providing reliable physical data and standardized experimental methodologies.

Core Physical and Chemical Properties

2-Ethylacrolein is a colorless, flammable liquid with a pungent odor.[1] It is an unsaturated
aldehyde with the molecular formula CsHsO.[1][2] Its structure, featuring a conjugated system
of a carbonyl group and a carbon-carbon double bond, dictates its reactivity and physical
characteristics. Due to its reactivity and sensitivity to air, it is often supplied with a stabilizer,
such as hydroquinone.[1][3][4]

Table 1: General and Molar Properties of 2-Ethylacrolein
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Property Value Source(s)

IUPAC Name 2-methylidenebutanal [11[4115]

2-Ethylpropenal, 2-
Synonyms _ [51[6]1[7]
Methylenebutanal, Ethacrolein

CAS Number 922-63-4 [11[2]1[3][6][7]
Molecular Formula CsHsO [11121171
Molecular Weight 84.12 g/mol [L1031516107118]
Physical State Liquid [31[8]
Appearance Colorless Liquid 9]

Table 2: Thermodynamic and Physical State Properties

of 2-Ethylacrolein

Property Value Conditions Source(s)
Boiling Point 92-93 °C at 760 mmHg [L1031141[71[10]
Melting Point -101 °C [7]

Density 0.859 g/mL at 25 °C [31[8][10]
Vapor Pressure 36.4 - 51.49 mmHg at 25 °C (estimated) [5][11]

Flash Point 1°C(33.8-34.0°°F) Closed Cup [1][10][11]
Refractive Index 1.425 at 20 °C [3][10]

Table 3: Solubility and Partitioning Properties of 2-
Ethylacrolein
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Property Value Conditions Source(s)

Insoluble/Immiscible
Solubility in Water (estimated at at 25 °C [11418111]
1.121e+004 mg/L)

Solubility in Organic )
Soluble in alcohol [11147111]
Solvents

logP (o/w) 1.240 [11]

Experimental Protocols for Physical Property
Determination

The following are detailed methodologies for the experimental determination of the key physical
properties of 2-Ethylacrolein. These protocols are based on internationally recognized
standards such as the OECD Guidelines for the Testing of Chemicals and ASTM standard test
methods.

Determination of Boiling Point (OECD TG 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
atmospheric pressure. For a volatile substance like 2-Ethylacrolein, distillation or the capillary
method are suitable.

Method: Simple Distillation

o Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all
glass joints are properly sealed.

o Sample Preparation: Place a known volume of 2-Ethylacrolein into the round-bottom flask
along with boiling chips to ensure smooth boiling.

» Heating: Gently heat the flask using a heating mantle.

o Temperature Measurement: Position the thermometer bulb just below the side arm of the
distillation head to accurately measure the temperature of the vapor that is in equilibrium with
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the boiling liquid.

o Data Recording: As the liquid boils and the vapor condenses, record the temperature at
which a steady distillation rate is achieved. This stable temperature is the boiling point. The
atmospheric pressure should also be recorded.

Determination of Density (OECD TG 109 /| ASTM D3505)

Density is the mass per unit volume of a substance. For liquids, this is commonly determined
using a pycnometer or a digital density meter.

Method: Pycnometry

o Apparatus: A calibrated pycnometer (a glass flask with a precise volume), a thermostatically
controlled water bath, and an analytical balance.

» Calibration: Determine the exact volume of the pycnometer by filling it with deionized water
of a known temperature and density and weighing it.

o Sample Measurement:
o Clean and dry the pycnometer thoroughly.

o Equilibrate the 2-Ethylacrolein sample to a constant temperature (e.g., 25°C) in the water
bath.

o Fill the pycnometer with the temperature-equilibrated sample, ensuring no air bubbles are
trapped.

o Place the filled pycnometer back into the water bath to ensure the temperature is stable.
o Carefully remove any excess liquid from the capillary opening.
o Weigh the filled pycnometer.

o Calculation: The density is calculated by dividing the mass of the sample (weight of filled
pycnometer minus weight of empty pycnometer) by the calibrated volume of the pycnometer.
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Determination of Water Solubility (OECD TG 105)

The water solubility of a substance is its saturation mass concentration in water at a given

temperature. The flask method is a common approach.

Method: Flask Method

Sample Preparation: Add an excess amount of 2-Ethylacrolein to a flask containing
deionized water.

Equilibration: Seal the flask and agitate it at a constant temperature (e.g., 25°C) for a
sufficient period (typically 24-48 hours) to achieve saturation.

Phase Separation: Allow the mixture to stand at the same constant temperature until the
agueous and organic phases have completely separated. Centrifugation can be used to
expedite this process.

Sampling: Carefully extract a sample from the center of the aqueous phase, ensuring no
undissolved organic material is included.

Analysis: Determine the concentration of 2-Ethylacrolein in the aqueous sample using a
suitable analytical technique, such as gas chromatography (GC).

Calculation: The water solubility is expressed as the mass of the solute per volume or mass
of the solution.

Determination of Vapor Pressure (OECD TG 104 | ASTM
D2879)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases at a given temperature. The isoteniscope method is a standard procedure.

Method: Isoteniscope Method

Apparatus: An isoteniscope, which is a specialized apparatus for measuring vapor pressure
by balancing the vapor pressure of the sample against a known pressure of an inert gas.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1207793?utm_src=pdf-body
https://www.benchchem.com/product/b1207793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Introduce the 2-Ethylacrolein sample into the isoteniscope. Remove
any dissolved gases by gently boiling the sample at a reduced pressure.

e Measurement:
o Place the isoteniscope in a constant temperature bath.

o Adjust the pressure of an inert gas (e.g., nitrogen) in the system to balance the vapor
pressure of the sample. The balance point is indicated when the liquid levels in the U-tube
manometer of the isoteniscope are equal.

o Record the temperature and the corresponding pressure of the inert gas.

o Data Collection: Repeat the measurement at several different temperatures to establish the
vapor pressure curve.

Visualizing Experimental Workflows

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a chemical substance like 2-Ethylacrolein.
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Caption: Workflow for Physical Property Characterization of 2-Ethylacrolein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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